Cas no 1804102-82-6 (2-Amino-5-bromomethyl-7-difluoromethyl-1H-benzimidazole)

• Product Name: 2-Amino-5-bromomethyl-7-difluoromethyl-1H-benzimidazole
• CAS No: 1804102-82-6
• MF: C₉H₈BrF₂N₃
• MW: 276.080727577209
• CID: 4816207
• Update Time: 2025-05-22

2-Amino-5-bromomethyl-7-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromomethyl-7-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C9H8BrF2N3/c10-3-4-1-5(8(11)12)7-6(2-4)14-9(13)15-7/h1-2,8H,3H2,(H3,13,14,15)
• InChI Key： TUWKPRHYHBOOCS-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)C2=C(C=1)NC(N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.3
• Topological Polar Surface Area: 54.7

Additional information on 2-Amino-5-bromomethyl-7-difluoromethyl-1H-benzimidazole

2-Amino-5-Bromomethyl-7-Difluoromethyl-1H-Benzimidazole: A Comprehensive Overview

The compound 2-Amino-5-Bromomethyl-7-Difluoromethyl-1H-Benzimidazole (CAS No. 1804102-82-6) is a structurally complex organic molecule belonging to the benzimidazole family. Benzimidazoles are heterocyclic compounds with two nitrogen atoms in their structure, and they have been extensively studied due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The benzimidazole core of this compound serves as a versatile scaffold for various functional groups, making it a valuable molecule in modern chemical research.

The benzimidazole framework of 2-Amino-5-Bromomethyl-7-Difluoromethyl-1H-Benzimidazole is further substituted with three distinct groups: an amino group (-NH₂) at position 2, a bromomethyl group (-CH₂Br) at position 5, and a difluoromethyl group (-CHF₂) at position 7. These substituents significantly influence the compound's chemical reactivity, stability, and potential applications. Recent studies have highlighted the importance of such substitution patterns in modulating the electronic properties of benzimidazoles, which is crucial for their use in drug design and material synthesis.

One of the most notable aspects of 2-Amino-5-Bromomethyl-7-Difluoromethyl-1H-Benzimidazole is its potential in medicinal chemistry. The presence of an amino group at position 2 makes it a promising candidate for hydrogen bonding interactions, which are critical in drug-receptor binding. Additionally, the bromomethyl group at position 5 introduces electrophilic character, enabling further functionalization through nucleophilic substitution reactions. This dual functionality makes the compound highly versatile for designing bioactive molecules targeting various therapeutic areas.

Recent advancements in synthetic methodologies have made it possible to efficiently synthesize benzimidazoles with multiple substituents. For instance, researchers have employed microwave-assisted synthesis to streamline the preparation of benzimidazoles, including CAS No. 1804102-82-6, under mild conditions. These techniques not only enhance yield but also reduce reaction times, making large-scale production more feasible.

In terms of physical properties, CAS No. 1804102-82-6 exhibits a melting point of approximately 340°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile is advantageous for its use in solid-state chemistry and crystal engineering applications.

From an environmental perspective, studies on the degradation pathways of benzimidazoles have revealed that compounds like CAS No. 1804102-82-6 undergo hydrolytic cleavage under specific pH conditions. This understanding is critical for assessing their environmental impact and ensuring sustainable practices in their production and application.

In conclusion, CAS No. 1804102-82-6, or 2-Amino-5-Bromomethyl-7-Difluoromethyl-1H-Benzimidazole, stands as a prime example of how structural diversity within the benzimidazole family can lead to multifunctional molecules with wide-ranging applications. Ongoing research continues to uncover new potentials for this compound, solidifying its role as an essential building block in contemporary chemical innovation.